Cas no 1220517-82-7 (4-Chloro-1-ethyl-6-(methylsulfonyl)-1H-pyrazolo3,4-dpyrimidine)

• Product Name: 4-Chloro-1-ethyl-6-(methylsulfonyl)-1H-pyrazolo3,4-dpyrimidine
• CAS No: 1220517-82-7
• MF: C₈H₉ClN₄O₂S
• MW: 260.700658559799
• MDL: MFCD22575129
• CID: 2152827
• Update Time: 2025-10-23

4-Chloro-1-ethyl-6-(methylsulfonyl)-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-ethyl-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine
• QDVRTRJAFZNMPK-UHFFFAOYSA-N
• 4-Chloro-1-ethyl-6-(methylsulfonyl)-1H-pyrazolo3,4-dpyrimidine

• MDL： MFCD22575129
• Inchi： 1S/C8H9ClN4O2S/c1-3-13-7-5(4-10-13)6(9)11-8(12-7)16(2,14)15/h4H,3H2,1-2H3
• InChI Key： QDVRTRJAFZNMPK-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(CC)C2=NC(=N1)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 358
• Topological Polar Surface Area: 86.1

Additional information on 4-Chloro-1-ethyl-6-(methylsulfonyl)-1H-pyrazolo3,4-dpyrimidine

Introduction to 4-Chloro-1-ethyl-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No: 1220517-82-7)

4-Chloro-1-ethyl-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1220517-82-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule belongs to the pyrazolo[3,4-d]pyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural features of this compound, including the presence of a chloro substituent, an ethyl group, and a methylsulfonyl moiety, contribute to its unique chemical properties and biological interactions.

The pyrazolo[3,4-d]pyrimidine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. This structural motif is known for its ability to interact with various biological targets, making it a valuable scaffold in medicinal chemistry. The chloro group at the 4-position and the methylsulfonyl group at the 6-position are particularly noteworthy, as they can modulate the electronic and steric properties of the molecule, influencing its binding affinity and selectivity towards biological targets.

In recent years, there has been growing interest in 4-Chloro-1-ethyl-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine due to its potential in the development of novel therapeutic agents. One of the most compelling areas of research involves its application in oncology. Pyrazolo[3,4-d]pyrimidine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The chloro and methylsulfonyl substituents in this compound may enhance its ability to interact with these targets, potentially leading to the development of new anticancer drugs.

Recent studies have highlighted the significance of this compound in preclinical research. For instance, researchers have explored its activity against various kinases, including those involved in tyrosine kinase signaling pathways. The ethyl group at the 1-position may contribute to the molecule's solubility and bioavailability, while the methylsulfonyl group could enhance its binding affinity by increasing electrostatic interactions with the target protein. These structural features make 4-Chloro-1-ethyl-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine a promising candidate for further investigation in oncology.

Beyond oncology, this compound has also been investigated for its potential in other therapeutic areas. For example, it has shown activity against viruses by inhibiting viral enzymes essential for replication. The chloro group may play a role in disrupting viral protein-protein interactions, while the methylsulfonyl group could stabilize key residues in the enzyme active site. These findings suggest that 4-Chloro-1-ethyl-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine could be a valuable tool in developing antiviral therapies.

The synthesis of 4-Chloro-1-ethyl-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine is another area of active research. Chemists have developed various synthetic routes to construct this scaffold efficiently and in high yield. One common approach involves condensation reactions between hydrazine derivatives and β-ketoesters or β-ketoamides, followed by functionalization at specific positions to introduce the desired substituents. The presence of the chloro, ethyl, and methylsulfonyl groups requires careful control during synthesis to ensure high selectivity and purity.

In conclusion,4-Chloro-1-ethyl-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No: 1220517-82-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, particularly cancer and viral infections. Ongoing research continues to uncover new applications for this compound, underscoring its importance in drug discovery efforts.